Cas no 24083-06-5 (3-(pentyloxy)benzaldehyde)

3-(pentyloxy)benzaldehyde structure
3-(pentyloxy)benzaldehyde structure
Product Name:3-(pentyloxy)benzaldehyde
CAS No:24083-06-5
MF:C12H16O2
MW:192.254243850708
MDL:MFCD01922044
CID:1005109
PubChem ID:2760312
Update Time:2025-04-20

3-(pentyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-(pentyloxy)
    • 3-(PENTYLOXY)BENZALDEHYDE
    • AMTVZBSJJCTNNT-UHFFFAOYSA-N
    • 3-pentoxybenzaldehyde
    • DB-410338
    • MFCD01922044
    • 3-Pentyloxybenzaldehyde
    • AKOS000202291
    • VS-13436
    • BBL036360
    • STK500455
    • CS-0315019
    • 24083-06-5
    • SCHEMBL2205487
    • 3-(pentyloxy)benzaldehyde
    • MDL: MFCD01922044
    • Inchi: 1S/C12H16O2/c1-2-3-4-8-14-12-7-5-6-11(9-12)10-13/h5-7,9-10H,2-4,8H2,1H3
    • InChI Key: AMTVZBSJJCTNNT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=O)C=1)CCCCC

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

3-(pentyloxy)benzaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(pentyloxy)benzaldehyde Pricemore >>

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